Cas no 1448059-38-8 (N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448059-38-8
• MF: C₂₂H₂₈N₂O₃S₂
• MW: 432.599323272705
• CID: 5939694
• PubChem ID: 71806304
• Update Time: 2025-10-23

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• AKOS024559048
• 1448059-38-8
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6436-0631
• N-[(1-{[2-(METHYLSULFANYL)PHENYL]METHYL}PIPERIDIN-4-YL)METHYL]-2,3-DIHYDRO-1-BENZOFURAN-5-SULFONAMIDE

• Inchi： 1S/C22H28N2O3S2/c1-28-22-5-3-2-4-19(22)16-24-11-8-17(9-12-24)15-23-29(25,26)20-6-7-21-18(14-20)10-13-27-21/h2-7,14,17,23H,8-13,15-16H2,1H3
• InChI Key： QEHGRTBQDBMPHG-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC1CCN(CC2C=CC=CC=2SC)CC1)(=O)=O

Computed Properties

• Exact Mass: 432.15413511g/mol
• Monoisotopic Mass: 432.15413511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide

Introduction to N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide and Its Significance in Modern Chemical Biology

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448059-38-8) represents a novel compound with promising applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential therapeutic properties and its role in advancing our understanding of molecular interactions.

The molecular framework of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a piperidine ring, a benzofuran scaffold, and a sulfonamide moiety creates a versatile platform for further chemical modifications and biological evaluations. These structural elements not only enhance the compound's solubility and bioavailability but also enable targeted interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The sulfonamide group, in particular, has been extensively studied for its ability to interact with enzymes and receptors, making it a valuable component in drug design. The N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl substituent further contributes to the compound's potential by providing a hydrophobic anchor that can enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that benzofuran derivatives can exhibit neuroprotective properties by inhibiting the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase. The sulfonamide moiety further enhances these effects by improving the compound's ability to cross the blood-brain barrier. This makes N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide a promising candidate for further investigation in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the piperidine ring, the introduction of the benzofuran scaffold, and the installation of the sulfonamide group. Each step must be meticulously controlled to avoid side reactions and to ensure that the final product meets the required specifications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing complex molecules like this one. Techniques such as transition metal-catalyzed cross-coupling reactions have significantly improved the efficiency of constructing heterocyclic frameworks. Additionally, green chemistry principles have been increasingly applied to reduce waste and improve sustainability in synthetic processes. These innovations not only enhance the production of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide but also contribute to broader efforts in sustainable pharmaceutical development.

Evaluation of the biological activity of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential therapeutic benefits in conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary animal models have shown promising results in terms of reducing inflammation and protecting against neuronal damage.

The compound's interaction with biological targets is further enhanced by its ability to form hydrogen bonds and hydrophobic interactions. The sulfonamide group, in particular, is known for its strong hydrogen bonding capabilities, which can stabilize complexes with biological targets. This property makes it an attractive moiety for drug design, as it can improve binding affinity and selectivity.

Future research on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2,3-dihydro-1-benzofuran-5-sulfonamide will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. By leveraging computational modeling techniques such as molecular dynamics simulations and virtual screening, researchers can identify potential modifications that could enhance its efficacy and reduce side effects.

The development of novel compounds like this one underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from various fields, researchers can accelerate the discovery and development of new therapies that address unmet medical needs. The study of compounds such as N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yll)methy l - 2 , 3 - dihydro - 1 - benzofuran - 5 - sulfon amide represents a significant step forward in this endeavor.